N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide

• IUPAC Name: N-[5-(1,5-dimethylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide
• InChI: InChI=1S/C16H17N5O4/c1-9-5-13(20-21(9)2)15-18-19-16(25-15)17-14(22)10-6-11(23-3)8-12(7-10)24-4/h5-8H,1-4H3,(H,17,19,22)
• InChI Key: WRPKWNURYJDYGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C2=NN=C(O2)NC(=O)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C16H17N5O4
• Molecular Weight: 343.34 g/mol

Description

The compound contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of applications in medicinal chemistry, drug discovery, agrochemistry, coordination chemistry, and organometallic chemistry.

Chemical Reactions Analysis

Pyrazole compounds can undergo a variety of chemical reactions. For example, they can react with primary amines, leading to the formation of enamino nitriles.

Scientific Research Applications

Catalytic Activity

. .

Biological Transformation Agent

. This involves the use of these complexes to facilitate or induce biological transformations in various applications.

Biological Active Agent

. This means they can interact with or alter biological systems, potentially leading to therapeutic effects.

Sensor for Cancer

. This involves the use of these complexes to detect the presence of cancer cells or tissues.

Anticancer Agent

. This involves the use of these complexes to inhibit the growth of cancer cells or to kill them outright.

Catalyst for Hydrolysis Reactions and Oxidation

. This involves the use of these complexes to speed up these types of chemical reactions.

Medicine

. This can involve a wide range of applications, from the treatment of diseases to the delivery of drugs.

Antibiotic Agent

. This involves the use of these complexes to kill or inhibit the growth of bacteria.

Mechanism of Action

Target of Action

The primary targets of N-[5-(1,5-dimethyl-1H-pyrazol-3-yl)-1,3,4-oxadiazol-2-yl]-3,5-dimethoxybenzamide are Leishmania aethiopica and Plasmodium berghei . These organisms are the causative agents of leishmaniasis and malaria respectively . The compound has shown potent antileishmanial and antimalarial activities .

Mode of Action

The compound interacts with its targets by binding to the Lm-PTR1 pocket (active site) of Leishmania aethiopica . This interaction is characterized by a lower binding free energy, which indicates a strong and favorable interaction . The compound’s mode of action is primarily through inhibition, leading to the death of the parasite .

Biochemical Pathways

The compound’s interaction with the lm-ptr1 pocket suggests it may interfere with the parasite’s metabolic processes . The downstream effects of this interaction could include disruption of essential biochemical pathways within the parasite, leading to its death .

Pharmacokinetics

The compound’s potent antileishmanial and antimalarial activities suggest it may have favorable absorption, distribution, metabolism, and excretion (adme) properties .

Result of Action

The compound’s action results in the death of the Leishmania aethiopica and Plasmodium berghei parasites . In vitro studies have shown that the compound has superior antipromastigote activity, being 174- and 2.6-fold more active than the standard drugs miltefosine and amphotericin B deoxycholate respectively .